Cas no 94171-03-6 (6-(chloromethyl)pyrimidin-4-ol)
6-(Chloromethyl)pyrimidin-4-ol is a versatile heterocyclic compound featuring both a chloromethyl group and a hydroxyl substituent on a pyrimidine backbone. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The chloromethyl group offers reactivity for further functionalization, enabling the introduction of diverse moieties, while the hydroxyl group provides a site for hydrogen bonding or derivatization. Its stability under standard conditions and compatibility with common reaction conditions enhance its utility in multi-step syntheses. The compound’s balanced reactivity and structural features make it suitable for constructing complex molecules, including nucleoside analogs or bioactive heterocycles.
94171-03-6 structure
Product Name:6-(chloromethyl)pyrimidin-4-ol
CAS No:94171-03-6
MF:C5H5ClN2O
MW:144.55899977684
MDL:MFCD10697142
CID:798068
PubChem ID:135674623
Update Time:2025-06-07
6-(chloromethyl)pyrimidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinone,6-(chloromethyl)-
- 4(1H)-Pyrimidinone, 6-(chloromethyl)- (9CI)
- 6-(chloromethyl)pyrimidin-4-ol
- AS-6470
- EN300-1693031
- 6-(chloromethyl)pyrimidin-4(1H)-one
- A849380
- SCHEMBL10855123
- 6-Chloromethyl-pyrimidin-4-ol
- 6-Chloromethylpyrimidin-4-ol
- MFCD10697142
- AKOS012682677
- 6-Chloromethyl-1H-pyrimidin-4-one
- 94171-03-6
- 6-(CHLOROMETHYL)-1H-PYRIMIDIN-4-ONE
- AB59093
- 4-(chloromethyl)-1H-pyrimidin-6-one
- 4(1H)-Pyrimidinone,6-(chloromethyl)-(9ci)
-
- MDL： MFCD10697142
- Inchi： 1S/C5H5ClN2O/c6-2-4-1-5(9)8-3-7-4/h1,3H,2H2,(H,7,8,9)
- InChI Key： OPIOOXDZVDOAAZ-UHFFFAOYSA-N
- SMILES： ClCC1=CC(NC=N1)=O
Computed Properties
- Exact Mass: 144.00900
- Monoisotopic Mass: 144.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5A^2
- XLogP3: -0.3
Experimental Properties
- PSA: 45.75000
- LogP: 0.50870
6-(chloromethyl)pyrimidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB475479-1 g |
6-Chloromethyl-pyrimidin-4-ol |
94171-03-6 | 1g |
€850.90 | 2023-04-21 | ||
| Chemenu | CM467351-250mg |
6-(CHLOROMETHYL)PYRIMIDIN-4-OL |
94171-03-6 | 95%+ | 250mg |
$659 | 2024-07-19 | |
| Chemenu | CM467351-500mg |
6-(CHLOROMETHYL)PYRIMIDIN-4-OL |
94171-03-6 | 95%+ | 500mg |
$1023 | 2024-07-19 | |
| Chemenu | CM467351-1g |
6-(CHLOROMETHYL)PYRIMIDIN-4-OL |
94171-03-6 | 95%+ | 1g |
$1305 | 2024-07-19 | |
| Matrix Scientific | 181100-1g |
6-Chloromethylpyrimidin-4-ol, 95%+ |
94171-03-6 | 95% | 1g |
$1174.00 | 2023-09-06 | |
| Enamine | EN300-1693031-0.05g |
6-(chloromethyl)pyrimidin-4-ol |
94171-03-6 | 95% | 0.05g |
$90.0 | 2023-09-20 | |
| Enamine | EN300-1693031-0.1g |
6-(chloromethyl)pyrimidin-4-ol |
94171-03-6 | 95% | 0.1g |
$134.0 | 2023-09-20 | |
| Enamine | EN300-1693031-0.25g |
6-(chloromethyl)pyrimidin-4-ol |
94171-03-6 | 95% | 0.25g |
$192.0 | 2023-09-20 | |
| Enamine | EN300-1693031-0.5g |
6-(chloromethyl)pyrimidin-4-ol |
94171-03-6 | 95% | 0.5g |
$303.0 | 2023-09-20 | |
| Enamine | EN300-1693031-1.0g |
6-(chloromethyl)pyrimidin-4-ol |
94171-03-6 | 95% | 1g |
$388.0 | 2023-06-04 |
6-(chloromethyl)pyrimidin-4-ol Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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